Allyl propyl sulfide
Overview
Description
Allyl propyl sulfide is an organosulfur compound with the chemical formula C₆H₁₂S. It is a volatile pale-yellow liquid with a strong odor . It is a major component of onion oil and is used in food additives and flavors .
Synthesis Analysis
The synthesis of Allyl sulfides has been studied extensively. Bhaumik et al., 2017 synthesized symmetrical disulfides involving rapid conversion of alkyl halides into disulfides by reaction of sodium sulfide and carbon disulfide in DMF at room temperature .Molecular Structure Analysis
The molecular structure of Allyl propyl sulfide is represented by the formula C₆H₁₂S . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
The Allyl system, which includes Allyl propyl sulfide, is the simplest system that has conjugation – where electrons can be delocalized over three atoms . This means that the molecular orbitals will tell us where all of the “chemistry” (reactivity) will occur .Physical And Chemical Properties Analysis
Allyl propyl sulfide is a pale-yellow liquid with a strong & irritating onion-like odor . It has a specific gravity of 0.93 and is insoluble in water .Scientific Research Applications
Polymerization Stress Reduction : Kloxin et al. (2009) demonstrated that Allyl sulfide addition-fragmentation chain transfer, when used in thiol-ene photopolymerization, enables network adaptation and mitigates polymerization-induced shrinkage stress. This is particularly significant for the fabrication of low-stress polymer networks. Their study revealed that materials containing allyl sulfide showed a significant reduction in final stress compared to those with propyl sulfide, which lacks addition-fragmentation capabilities. This suggests potential for extended stress relaxation in such materials (Kloxin, Scott, & Bowman, 2009).
Chemical Synthesis and Molecular Structure : In the field of organic chemistry, the pyrolysis of n-propyl allyl sulfide was studied by Martin and Ropero (1982). They found that this process, occurring between temperatures of 270 to 400°C, results in the formation of propene and triethyltrithiane. Their study provides insights into the molecular mechanisms and kinetics of such reactions (Martin & Ropero, 1982).
Application in Cross-Metathesis : Lin et al. (2008) explored the use of Allyl sulfides in cross-metathesis reactions, particularly in aqueous media. They found that allyl sulfides exhibit high reactivity, enabling cross-metathesis on protein surfaces, which has implications for protein modification in biological research (Lin, Chalker, Floyd, Bernardes, & Davis, 2008).
Dental Materials Research : Park et al. (2010) demonstrated the use of allyl sulfide in reducing polymerization shrinkage stress in dental resin composites. By incorporating addition-fragmentation chain transfer moieties in the dental resins, they achieved significant stress reduction, which is crucial for the performance and longevity of dental restorative materials (Park, Kloxin, Scott, & Bowman, 2010).
Hydrogen Sulfide Research : Kashfi and Olson (2013) reviewed the biological significance of hydrogen sulfide, H2S, and its relevance in mammalian biology. They highlighted the chemistry and biological activity of various H2S-donating compounds, including allyl sulfide derivatives, which have shown potential in therapeutic applications (Kashfi & Olson, 2013).
Safety And Hazards
properties
IUPAC Name |
1-prop-2-enylsulfanylpropane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12S/c1-3-5-7-6-4-2/h3H,1,4-6H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMLIYQJQKZYHDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80182136 | |
Record name | 3-(Propylthio)propene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80182136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Allyl propyl sulfide | |
CAS RN |
27817-67-0 | |
Record name | 3-(Propylthio)-1-propene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27817-67-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(Propylthio)propene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027817670 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Allyl propyl sulfide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=164926 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-(Propylthio)propene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80182136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(propylthio)propene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.233 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-(PROPYLTHIO)PROPENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6038AN0CTJ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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